![molecular formula C19H24N4O B4616491 N-(2,4-dimethylphenyl)-4-(2-pyridinylmethyl)-1-piperazinecarboxamide](/img/structure/B4616491.png)
N-(2,4-dimethylphenyl)-4-(2-pyridinylmethyl)-1-piperazinecarboxamide
Overview
Description
N-(2,4-dimethylphenyl)-4-(2-pyridinylmethyl)-1-piperazinecarboxamide is a useful research compound. Its molecular formula is C19H24N4O and its molecular weight is 324.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 324.19501140 g/mol and the complexity rating of the compound is 408. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimyotonic Agents
Research by Catalano et al. (2008) on constrained analogues of tocainide, including 1-benzyl-N-(2,6-dimethylphenyl)piperidine-3-carboxamide and 4-benzyl-N-(2,6-dimethylphenyl)piperazine-2-carboxamide, revealed their significant potential as voltage-gated skeletal muscle sodium channel blockers. These compounds demonstrated marked increases in potency and use-dependent block compared to tocainide, indicating their applicability as antimyotonic agents (Catalano et al., 2008).
Interaction with Cannabinoid Receptors
Shim et al. (2002) investigated the molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) with the CB1 cannabinoid receptor. The study utilized AM1 molecular orbital method for conformational analysis and developed unified pharmacophore models, indicating the compound's potential in cannabinoid receptor interaction (Shim et al., 2002).
CO2 Absorption Enhancement
Zhang et al. (2020) explored the use of piperazine to enhance the absorption of CO2 in aqueous solutions of 2-diethylaminoethanol and 1-dimethylamino-2-propanol. The study demonstrated that the addition of piperazine significantly increased the CO2 absorption capacity and rate, suggesting its utility in enhancing CO2 capture processes (Zhang et al., 2020).
Properties
IUPAC Name |
N-(2,4-dimethylphenyl)-4-(pyridin-2-ylmethyl)piperazine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O/c1-15-6-7-18(16(2)13-15)21-19(24)23-11-9-22(10-12-23)14-17-5-3-4-8-20-17/h3-8,13H,9-12,14H2,1-2H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKJPTBUZVAMNBY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)N2CCN(CC2)CC3=CC=CC=N3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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